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Compound of Interest

Compound Name: Rolicyclidine

CAS No.: 2201-39-0

Cat. No.: B1679511

Get Quote

Rolicyclidine, known systematically as 1-(1-phenylcyclohexyl)pyrrolidine (PCPy), is a synthetic

compound belonging to the arylcyclohexylamine class of dissociative anesthetics.[1][2]

Structurally, it is a close analog of the more widely known phencyclidine (PCP), differing by the

substitution of PCP's piperidine ring with a pyrrolidine moiety.[1][2] This seemingly minor

structural modification results in a distinct pharmacological profile; while it shares PCP's

primary mechanism as an N-methyl-D-aspartate (NMDA) receptor antagonist, Rolicyclidine is

characterized as being slightly less potent, with more pronounced sedative effects and reduced

stimulant properties.[3][4][5] Its history is intrinsically linked to the mid-20th century

pharmaceutical pursuit of safer and more effective anesthetic agents, a quest that led to the

synthesis of PCP and its subsequent derivatives. This guide provides a detailed chronicle of

the discovery of Rolicyclidine, its chemical synthesis, and its fundamental pharmacological

properties.

Part 1: A Foundational Discovery - The Synthesis of
Phencyclidine (PCP)
The narrative of Rolicyclidine begins with its parent compound, phencyclidine. In 1956,

chemist Victor Maddox of the pharmaceutical company Parke-Davis synthesized PCP while
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exploring the reactions of Grignard reagents with nitriles.[6][7][8] The initial goal was the

development of novel anesthetic and analgesic drugs.[7] Preclinical studies in animals revealed

potent anesthetic properties, leading to clinical trials under the trade name Sernyl.[7][8] While

PCP induced a state of "dissociative anesthesia" without the significant cardiorespiratory

depression common with other anesthetics of the era, its clinical utility was ultimately thwarted

by a high incidence of severe postoperative side effects, including delirium, hallucinations, and

psychosis.[8][9] These adverse effects led to the discontinuation of its use in humans in 1965,

but the foundational chemistry laid the groundwork for an entire class of psychoactive agents.

[6][8]

Part 2: The Pyrrolidine Analog - Discovery and
Context of Rolicyclidine (PCPy)
In the wake of PCP's development, researchers at Parke-Davis embarked on a systematic

exploration of its analogs, aiming to modulate its activity to retain the anesthetic benefits while

mitigating the severe psychotomimetic side effects.[7] This research effort led to the synthesis

of Rolicyclidine in 1958.[2] The strategic decision to replace the six-membered piperidine ring

of PCP with a five-membered pyrrolidine ring was a logical step in structure-activity relationship

(SAR) studies. The hypothesis was that altering the size and conformation of the amine

substituent could change the compound's binding affinity at its target receptors, potentially

separating the desired anesthetic effects from the undesirable psychiatric ones.

While PCPy did exhibit a modified pharmacological profile—being less potent with more

sedation—it did not achieve the desired safety profile for widespread clinical adoption and was

never commercially marketed as a human therapeutic.[1][4] Due to its pharmacological

similarity to PCP, Rolicyclidine was classified as a Schedule I controlled substance in the

United States in the 1970s.[3][4]

Part 3: The Chemistry of Rolicyclidine - Synthesis
Methodologies
The synthesis of Rolicyclidine leverages established principles of organic chemistry, most

notably the Grignard reaction, a powerful tool for forming carbon-carbon bonds. The most

common and historically significant synthetic route proceeds via a nitrile intermediate,

analogous to the original synthesis of PCP.[1][10][11]
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Core Synthetic Principle: The Grignard Reaction on a
Nitrile
The key transformation in this synthesis is the reaction of an organometallic reagent (a

Grignard reagent) with a nitrile. Specifically, phenylmagnesium bromide acts as a nucleophilic

source of a phenyl group, which attacks the electrophilic carbon of the nitrile group in the 1-

(pyrrolidino)cyclohexanecarbonitrile intermediate. This forms an imine intermediate which, upon

aqueous workup, hydrolyzes to yield the final tertiary amine product, Rolicyclidine.

Experimental Protocol: Synthesis of Rolicyclidine
(PCPy)
The following protocol is a representative synthesis adapted from documented procedures.[12]

It is presented for informational purposes and illustrates the chemical transformations involved.

Step 1: Synthesis of 1-(1-pyrrolidino)cyclohexane carbonitrile (Intermediate)

Reaction Setup: A mixture of cyclohexanone cyanohydrin (1 mole), pyrrolidine (1.2 moles),

and benzene (500 mL) is placed in a round-bottom flask equipped with a Dean-Stark

apparatus and a reflux condenser.

Azeotropic Distillation: The mixture is heated to reflux. The benzene-water azeotrope is

collected in the Dean-Stark trap, effectively removing the water formed during the reaction

and driving the equilibrium towards the formation of the carbonitrile product.

Isolation: Once the evolution of water ceases, the reaction mixture is cooled. The benzene

solvent is removed by distillation under reduced pressure.

Purification: The resulting crude 1-(1-pyrrolidino)cyclohexane carbonitrile is purified by

vacuum distillation (boiling point approximately 96-98°C at 0.3 mmHg) to yield the pure

intermediate.[12]

Step 2: Grignard Reaction and Formation of Rolicyclidine

Grignard Reagent Preparation: Phenylmagnesium bromide (PhMgBr) is prepared in a

separate flask under anhydrous conditions from magnesium turnings and bromobenzene in

a suitable ether solvent (e.g., diethyl ether or a benzene/ether mixture).
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Reaction: A solution of 1-(1-pyrrolidino)cyclohexane carbonitrile (1 mole) in anhydrous ether

is added dropwise to the stirred Grignard reagent (approximately 2 moles) at a controlled

temperature.

Reflux: Upon completion of the addition, the reaction mixture is heated under reflux for

several hours to ensure the reaction goes to completion.[12]

Quenching and Workup: The reaction is carefully quenched by the slow addition of a

saturated aqueous solution of ammonium chloride (NH₄Cl). This hydrolyzes the intermediate

imine and precipitates magnesium salts.[13]

Extraction: The ether layer is separated, and the aqueous layer is extracted several times

with fresh ether. The combined organic extracts are dried over an anhydrous salt (e.g.,

MgSO₄).

Isolation and Purification: The solvent is removed by distillation. The crude Rolicyclidine
free base is then purified by vacuum distillation (boiling point approximately 114–123°C at

0.14 mm Hg).[12][13] The final product can be converted to its hydrochloride salt for

improved stability and handling by bubbling hydrogen chloride gas through an ethereal

solution of the free base, followed by recrystallization.[13]

Visualizing the Synthesis
The following diagram illustrates the key steps in the synthesis of Rolicyclidine.

Primary Synthesis Pathway of Rolicyclidine

Cyclohexanone Cyclohexanone
Cyanohydrin

 Step 1a
(Cyanohydrin Formation)

KCN / H+

Pyrrolidine

1-(Pyrrolidino)cyclohexane
carbonitrile

Phenylmagnesium
Bromide (PhMgBr)

Rolicyclidine (PCPy)

 Step 1b
(-H2O)

 Step 2
1. Grignard Addition

2. H2O Workup
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Click to download full resolution via product page

Caption: Primary synthesis pathway for Rolicyclidine (PCPy).

Part 4: Physicochemical and Pharmacological
Profile
Rolicyclidine's identity is defined by its specific chemical structure and physical properties,

which in turn dictate its interaction with biological systems.

Data Presentation: Physicochemical Properties
Property Value Source

IUPAC Name
1-(1-

phenylcyclohexyl)pyrrolidine
[3]

Synonyms PCPy, PHP [2][3]

Molecular Formula C₁₆H₂₃N [1][3]

Molar Mass 229.36 g/mol [1][3]

Appearance
White crystalline powder (as

HCl salt)
[14]

CAS Number 2201-39-0 [3]

Mechanism of Action and Comparative Pharmacology
The primary pharmacological effect of Rolicyclidine is mediated through its action as a non-

competitive antagonist at the NMDA receptor.[1][3][13] By blocking this ion channel, it inhibits

the flow of positive ions and disrupts excitatory glutamatergic neurotransmission.[2][15] This

disruption is believed to be the core mechanism behind the dissociative, anesthetic, and

hallucinogenic effects produced by the drug.[16] There is also evidence suggesting interaction

with dopamine receptors, which may contribute to its psychoactive profile.[1][13]

Data Presentation: Comparative Pharmacology
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Feature Rolicyclidine (PCPy) Phencyclidine (PCP)

Primary Mechanism NMDA Receptor Antagonist NMDA Receptor Antagonist

Potency Slightly less potent than PCP More potent

Primary Effects
Dissociative, Anesthetic,

Hallucinogenic, Sedative

Dissociative, Anesthetic,

Hallucinogenic, Stimulant

Stimulant Effects Reduced More pronounced

Sedative Effects
More pronounced; described

as "barbiturate-like"
Less pronounced

(Sources:[1][3][4][5])

Conclusion
The history of Rolicyclidine is a clear example of targeted analog design in medicinal

chemistry. Born from the pioneering but problematic discovery of PCP, PCPy represents a

deliberate effort to refine a pharmacological profile by modifying a chemical scaffold. While it

ultimately did not yield a clinically viable anesthetic, its synthesis and study contributed

significantly to the understanding of the structure-activity relationships within the

arylcyclohexylamine class. The story of Rolicyclidine underscores the intricate challenges of

drug development, where subtle changes in molecular architecture can lead to significant shifts

in pharmacological effect, and highlights the ongoing scientific effort to separate therapeutic

potential from adverse outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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